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Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556879 Get Quote

This in-depth technical guide is designed for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the solubility of Paclitaxel C in common

laboratory solvents. Paclitaxel is a cornerstone of chemotherapy, but its efficacy in research

and development is often hampered by its characteristically low aqueous solubility.[1] This

document offers quantitative solubility data, detailed experimental protocols for its

determination, and visualizations of key experimental workflows and influencing factors to aid

in the preparation and handling of Paclitaxel C in a laboratory setting.

Data Presentation: Quantitative Solubility of
Paclitaxel C
The solubility of Paclitaxel C can vary based on factors such as solvent purity, temperature,

and the specific crystalline form of the compound. The following table summarizes the reported

solubility of Paclitaxel C in a range of common laboratory solvents.
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Solvent Solubility Range (mg/mL) Key Considerations

Dimethyl Sulfoxide (DMSO) 5 - 100[2][3][4][5][6][7][8][9]

Commonly used for high-

concentration stock solutions.

[4] The use of fresh, anhydrous

DMSO is recommended as

moisture can reduce solubility.

[7]

Ethanol (EtOH) 1.5 - 40[2][4][8][10][11]
A frequently used organic

solvent for Paclitaxel.

Methanol (MeOH) ~50[3][5][9][12]

Paclitaxel is highly soluble, but

can undergo hydrolysis and

transesterification, especially in

weakly alkaline or strongly

acidic methanolic solutions.[3]

[9]

Dimethylformamide (DMF) ~5[2][4]
An alternative organic solvent

for dissolving Paclitaxel.[2]

Acetonitrile Soluble[3][12]

Often used as a solvent and in

HPLC mobile phases.[3][12]

Sonication may be required for

complete dissolution.[13]

Acetone Soluble[12]
Can be used as a co-solvent to

improve solubilization.[12][14]

Water
Extremely Low (~0.0001 -

0.00605)[1][15][16][17]

Paclitaxel is practically

insoluble in water, presenting a

significant challenge for

aqueous-based experiments.

[1][18]

1:10 DMSO:PBS (pH 7.2) ~0.1[2]

Illustrates the significant drop

in solubility when a DMSO

stock is diluted in an aqueous

buffer.[2]
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Experimental Protocols
The "shake-flask method" is a standard and widely accepted protocol for determining the

equilibrium solubility of a compound in a specific solvent.[1][19]

Protocol: Determination of Paclitaxel Solubility (Shake-
Flask Method)
This protocol details the steps to ascertain the saturation solubility of Paclitaxel C.

1. Materials:

Paclitaxel C (crystalline powder)

Solvent of interest (e.g., DMSO, Ethanol)

Sealed, airtight vials (e.g., 2 mL glass vials with screw caps)[1]

Vortex mixer[1]

Isothermal shaker bath[1]

High-speed centrifuge[1]

Validated High-Performance Liquid Chromatography (HPLC) system for quantification[1]

Analytical balance

Appropriate glassware for dilutions

2. Procedure:

Addition of Excess Solute: Add an excess amount of Paclitaxel C powder to a vial

containing a known volume (e.g., 1 mL) of the solvent. The presence of undissolved solid is

crucial for achieving saturation.[1]

Initial Dispersion: Tightly seal the vial to prevent solvent evaporation and vortex the mixture

vigorously for 1-2 minutes for good initial dispersion.[1]
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Equilibration: Place the vial in an isothermal shaker bath set to a constant temperature (e.g.,

25°C or 37°C). Shake the mixture for a sufficient duration (typically 24-72 hours) to ensure

equilibrium is reached.[1]

Phase Separation: After equilibration, centrifuge the suspension at high speed (e.g., 10,000

x g for 15 minutes) to pellet the undissolved Paclitaxel C.[1]

Sample Collection: Carefully collect a known volume of the clear supernatant.

Dilution: Dilute the supernatant with an appropriate solvent to a concentration that falls within

the linear range of the validated analytical method.[1]

Quantification: Determine the concentration of Paclitaxel C in the diluted supernatant using

a validated HPLC method.[1]

Calculation: Calculate the original concentration in the supernatant to determine the

solubility.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for solubility determination and the

key factors influencing the solubility of Paclitaxel C.
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Preparation

Equilibration

Phase Separation

Analysis

Result

Add excess Paclitaxel C to a known volume of solvent

Seal vials and agitate at a constant temperature for 24-72 hours

Centrifuge to pellet undissolved solid

Collect a known volume of the supernatant

Dilute the supernatant to a concentration within the analytical range

Quantify Paclitaxel C concentration using a validated HPLC method

Calculate the original concentration to determine solubility

Click to download full resolution via product page

Caption: A flowchart of the shake-flask method for determining solubility.
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Physicochemical Properties of Paclitaxel C Solvent Properties Experimental Conditions

Paclitaxel C
Solubility
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Caption: Key factors that influence the solubility of Paclitaxel C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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